N-(3-imidazol-1-ylpropyl)-2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C21H24N6/c1-15-5-7-18(8-6-15)20-17(3)25-27-19(13-16(2)24-21(20)27)23-9-4-11-26-12-10-22-14-26/h5-8,10,12-14,23H,4,9,11H2,1-3H3
• InChI Key: VVOFNXXKOKIXAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3N=C(C=C(N3N=C2C)NCCCN4C=CN=C4)C
• Molecular Formula: C21H24N6
• Molecular Weight: 360.5 g/mol

Description

“N-(3-imidazol-1-ylpropyl)-2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine” is a complex organic compound. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component in the development of new drugs.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been a major focus of research due to their importance in functional molecules. The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple rings and functional groups. The imidazole ring is a key component, containing two nitrogen atoms, one of which bears a hydrogen atom. The pyrazolo[1,5-a]pyrimidine part of the molecule has been identified as a strategic compound for optical applications.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. The imidazole ring, in particular, is known to participate in a variety of reactions.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antimicrobial Activity

• Imidazole derivatives exhibit antibacterial and antifungal properties. .

Supramolecular Chemistry

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Future Directions

The future directions for research into this compound and similar compounds are likely to involve further exploration of their synthesis, properties, and potential applications. The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. Additionally, the pyrazolo[1,5-a]pyrimidine part of the molecule has been identified as a strategic compound for optical applications.